Cas no 944893-74-7 (1-Ethyl-1H-indole-5-carbaldehyde)

1-Ethyl-1H-indole-5-carbaldehyde structure

944893-74-7 structure

Product Name:1-Ethyl-1H-indole-5-carbaldehyde

CAS No:944893-74-7

MF:C₁₁H₁₁NO

MW:173.211142778397

MDL:MFCD09455244

CID:802506

PubChem ID:17221160

Update Time:2024-10-25

1-Ethyl-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-indole-5-carbaldehyde
- 1-ethylindole-5-carbaldehyde
- 1H-Indole-5-carboxaldehyde,1-ethyl-
- N-ethylindole-5-carboxyaldehyde
- 1-Ethyl-1H-indole-5-carboxaldehyde (ACI)
- 1-Ethylindole-5-carboxaldehyde
- MFCD09455244
- 944893-74-7
- EN300-365043
- D94811
- LS-01848
- AKOS000321668
- DTXSID80589404
- SCHEMBL9287208
- STK501444
- Z1198220570
- CS-0152003
- ALBB-004946
- SY082164
- MDL： MFCD09455244
- Inchi： 1S/C11H11NO/c1-2-12-6-5-10-7-9(8-13)3-4-11(10)12/h3-8H,2H2,1H3
- InChI Key： WWOYPVXWHICMOY-UHFFFAOYSA-N
- SMILES： O=CC1C=C2C=CN(C2=CC=1)CC

Computed Properties

Exact Mass: 173.08400
Monoisotopic Mass: 173.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 22Å²

Experimental Properties

PSA: 22.00000
LogP: 2.47370

1-Ethyl-1H-indole-5-carbaldehyde Security Information

HazardClass：IRRITANT

1-Ethyl-1H-indole-5-carbaldehyde Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-1H-indole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YW243-200mg	1-Ethyl-1H-indole-5-carbaldehyde	944893-74-7	95+%	200mg	226.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YW243-50mg	1-Ethyl-1H-indole-5-carbaldehyde	944893-74-7	95+%	50mg	100.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YW243-1g	1-Ethyl-1H-indole-5-carbaldehyde	944893-74-7	95+%	1g	794.0CNY	2021-07-14
Chemenu	CM115681-5g	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7	95%	5g	$600	2021-08-06
Chemenu	CM115681-10g	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7	95%	10g	$960	2021-08-06
TRC	E902743-50mg	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7		50mg	$ 50.00	2022-06-05
TRC	E902743-100mg	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7		100mg	$ 65.00	2022-06-05
TRC	E902743-500mg	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7		500mg	$ 135.00	2022-06-05
Chemenu	CM115681-1g	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7	95%	1g	$99	2024-07-19
Chemenu	CM115681-5g	1-ethyl-1H-indole-5-carbaldehyde	944893-74-7	95%	5g	$317	2024-07-19

1-Ethyl-1H-indole-5-carbaldehyde Production Method

Production Method 1

1196-69-6

944893-74-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ; 1 h, rt
1.2 3 d, 50 °C

Reference

: Substitution at the indole 3 position yields highly potent indole combretastatins against human tumor cells

Alvarez, Raquel; Gajate, Consuelo; Puebla, Pilar; Mollinedo, Faustino; Medarde, Manuel; et al, European Journal of Medicinal Chemistry, 2018, 158, 167-183

Production Method 2

1196-69-6

944893-74-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ; reflux

Reference

: Synthesis of 3,5-diaryl substituted indole derivatives and its selective iodide ion chemosensing

Rathikrishnan, Krishnaswamy R.; Indirapriyadharshini, Vellore K.; Ramakrishna, Seeram; Murugan, Rajendiran, Spectrochimica Acta, 2012, 86, 640-644

Production Method 3

1196-69-6

944893-74-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 10 min, rt
1.2 rt → 35 °C; 18 h, 35 °C

Reference

: Pyrazolylquinolinone compounds and compositions for the treatment of tumors and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

1196-69-6

944893-74-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 10 min, rt
1.2 rt → 35 °C; 18 h, 35 °C

Reference

: Synthetic Lethality in Pancreatic Cancer: Discovery of a New RAD51-BRCA2 Small Molecule Disruptor That Inhibits Homologous Recombination and Synergizes with Olaparib

Bagnolini, Greta; Milano, Domenico; Manerba, Marcella; Schipani, Fabrizio; Ortega, Jose Antonio; et al, Journal of Medicinal Chemistry, 2020, 63(5), 2588-2619

Production Method 5

944893-74-7

Reaction Conditions

Reference

: Synthesis of Podophyllotoxin Derivatives as Potential Antitumor Agents

Sun, Yanjun; Chen, Hong; Hua, Huiming; Liu, Yongfeng; Zhang, Shi, Chemistry of Natural Compounds, 2014, 50(3), 408-413

1-Ethyl-1H-indole-5-carbaldehyde Raw materials

1H-indole-5-carbaldehyde

1-Ethyl-1H-indole-5-carbaldehyde Preparation Products

1-Ethyl-1H-indole-5-carbaldehyde (944893-74-7)

1-Ethyl-1H-indole-5-carbaldehyde Related Literature

1. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

944893-74-7 (1-Ethyl-1H-indole-5-carbaldehyde) Related Products

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Cas no 944893-74-7 (1-Ethyl-1H-indole-5-carbaldehyde)

1-Ethyl-1H-indole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Ethyl-1H-indole-5-carbaldehyde Security Information

1-Ethyl-1H-indole-5-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Ethyl-1H-indole-5-carbaldehyde Pricemore >>

1-Ethyl-1H-indole-5-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

1-Ethyl-1H-indole-5-carbaldehyde Raw materials

1-Ethyl-1H-indole-5-carbaldehyde Preparation Products

1-Ethyl-1H-indole-5-carbaldehyde Related Literature

Related Categories

944893-74-7 (1-Ethyl-1H-indole-5-carbaldehyde) Related Products